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Introduction
Naphthol Green B, also known as Acid Green 1, is a synthetic nitroso dye belonging to the acid

dye group.[1] In histological applications, it is primarily utilized for its ability to selectively stain

collagen and as a component in polychrome staining techniques, most notably in specific

variants of trichrome stains.[2][3] Its vibrant green color provides excellent contrast to nuclear

and cytoplasmic stains, facilitating the clear visualization and differentiation of various tissue

components. This document provides detailed application notes and protocols for the use of

Naphthol Green B in histological and cytological preparations.

Principle of Staining
Naphthol Green B is an anionic dye that binds to basic tissue components. The staining

mechanism is primarily based on electrostatic interactions between the negatively charged

sulfonic acid groups of the dye and the positively charged amino groups of proteins, particularly

abundant in collagen fibers.[1] The dye's utility in trichrome staining methods relies on the

differential affinities of various tissue elements for different acid dyes of varying molecular

sizes, a principle that allows for the simultaneous demonstration of nuclei, cytoplasm, and

connective tissues in contrasting colors.
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Collagen Staining in Trichrome Methods
Naphthol Green B serves as a substitute for other green counterstains like Light Green SF

yellowish or Fast Green FCF in certain trichrome staining protocols. One such method is

Mollier's trichrome stain, which is effective in differentiating elastic fibers, collagen, and cellular

elements.[4] Trichrome stains are invaluable in pathology for assessing the degree of fibrosis in

tissues, such as in liver cirrhosis or cardiac pathology, where the extent of collagen deposition

is a key diagnostic and prognostic indicator.

General Connective Tissue and Cytoplasmic
Counterstain
Due to its anionic nature, Naphthol Green B can be employed as a general counterstain for

cytoplasm and other connective tissue elements, providing a green backdrop against which

nuclear stains (like hematoxylin) or specific chromogenic signals in immunohistochemistry can

be visualized. While less common than other counterstains, its use can be advantageous in

specific contexts where a green counterstain is desired for optimal color contrast.

Quantitative Data
The interaction of Naphthol Green B with proteins has been studied, providing insights into its

staining mechanism. The following table summarizes key quantitative parameters from a study

on the binding of Naphthol Green B to bovine serum albumin (BSA), which serves as a model

for protein interactions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.stainsfile.com/protocols/molliers-trichrome-for-elastic-and-collagen/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value
Method of
Determination

Reference

Binding Constant (K) 1.41 x 10⁵ L·mol⁻¹
Fluorescence

Spectrophotometry

Number of Binding

Sites (n)
~1.26

Fluorescence

Spectrophotometry

Thermodynamic

Parameters

   ΔH (Enthalpy

Change)
-5.71 kJ·mol⁻¹

Fluorescence

Spectrophotometry

   ΔG (Gibbs Free

Energy Change)
-30.25 kJ·mol⁻¹

Fluorescence

Spectrophotometry

   ΔS (Entropy

Change)
79.95 J·K⁻¹·mol⁻¹

Fluorescence

Spectrophotometry

These data indicate a strong, spontaneous binding interaction between Naphthol Green B and

protein, driven by both enthalpic and entropic factors.

Experimental Protocols
Protocol 1: Mollier's Trichrome Stain for Elastic Fibers
and Collagen
This protocol is adapted from the method described by Mollier for the simultaneous

demonstration of elastic fibers, collagen, nuclei, and cytoplasm.[4]

Reagents:

Weigert's Iron Hematoxylin: (e.g., a commercially available kit)

Solution A (Elastic Fiber Stain):

Orcein: 0.8 g
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Hydrochloric Acid, concentrated: 1 mL

Ethanol, 100%: 50 mL

Distilled Water: 50 mL

Solution B (Plasma Stain):

Azocarmine: 2 g

Acetic Acid, glacial: 1 mL

Distilled Water: 100 mL

Solution C (Differentiator):

Phosphotungstic Acid: 5 g

Distilled Water: 100 mL

Solution D (Collagen Stain):

Naphthol Green B (C.I. 10020): 1 g

Acetic Acid, glacial: 1 mL

Distilled Water: 100 mL

Acid Alcohol (for differentiation of hematoxylin)

Ethanol solutions (95% and 100%)

Xylene

Resinous mounting medium

Procedure:

Deparaffinize and rehydrate tissue sections to distilled water.
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Mordanting (for formalin-fixed tissue): For improved staining, mordant sections in Bouin's

fluid at 56-60°C for 1 hour, then wash in running tap water until the yellow color disappears.

Elastic Fiber Staining: Place sections in Solution A and incubate for 12 hours.

Nuclear Staining: Stain nuclei with Weigert's iron hematoxylin for 1-3 minutes.

Differentiate briefly in acid alcohol and "blue" in running tap water for 10-15 minutes.

Wash in distilled water.

Cytoplasmic Staining: Place sections in Solution B for 15-30 minutes.

Differentiation: Decolorize in Solution C for 2-6 hours, changing the solution three times.

Rinse quickly with distilled water.

Collagen Staining: Place sections in Solution D for 15-30 minutes.

Dehydration and Clearing: Agitate vigorously in 95% ethanol for 30 seconds. Dehydrate

through two changes of 100% ethanol and clear in two changes of xylene.

Mounting: Mount with a resinous mounting medium.

Expected Results:

Nuclei: Blue to black

Elastic Fibers: Black

Erythrocytes: Red

Cytoplasm: Purple

Collagen: Green

Protocol 2: Naphthol Green B as a Simple Collagen
Stain/Counterstain
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This protocol outlines the use of Naphthol Green B as a standalone stain for collagen or as a

counterstain in other histological procedures.

Reagents:

Naphthol Green B Staining Solution:

Naphthol Green B (C.I. 10020): 0.5 - 1 g

Distilled Water: 100 mL

Acetic Acid, glacial: 0.5 mL (optional, to enhance staining)

Nuclear Stain (optional): Weigert's Iron Hematoxylin or other suitable nuclear stain.

Ethanol solutions (95% and 100%)

Xylene

Resinous mounting medium

Procedure:

Deparaffinize and rehydrate tissue sections to distilled water.

Optional Nuclear Staining: If desired, stain nuclei with Weigert's iron hematoxylin,

differentiate, and blue as per standard protocols. Wash well in running tap water.

Collagen/Cytoplasmic Staining: Immerse slides in the Naphthol Green B staining solution for

5-10 minutes.

Rinsing: Briefly rinse in distilled water.

Dehydration and Clearing: Dehydrate rapidly through graded alcohols (95% and 100%) and

clear in xylene.

Mounting: Mount with a resinous mounting medium.

Expected Results:
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Collagen and Cytoplasm: Green

Nuclei (if stained): Blue to black

Visualizations
Logical Workflow for Mollier's Trichrome Stain

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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